Cas no 2229096-65-3 (1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile
• CAS No: 2229096-65-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6426045
• PubChem ID: 165709278
• Update Time: 2025-06-08

1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile
• EN300-1796215
• 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclobutane-1-carbonitrile
• 2229096-65-3

• Inchi： 1S/C11H15N3/c1-9(2)14-7-10(6-13-14)11(8-12)4-3-5-11/h6-7,9H,3-5H2,1-2H3
• InChI Key： CWXJIYBDWKEUIC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C=N1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile

Recent Advances in the Study of 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile (CAS: 2229096-65-3)

The compound 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile (CAS: 2229096-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile, which contribute to its ability to interact with specific biological targets. The compound's cyclobutane and pyrazole moieties are particularly noteworthy, as they have been implicated in enhancing binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's three-dimensional structure and its interactions with target proteins.

In vitro and in vivo studies have demonstrated promising results for 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile in modulating key signaling pathways involved in inflammation and oncology. For instance, the compound has shown inhibitory effects on certain kinases that are overexpressed in various cancers, suggesting its potential as a lead compound for anticancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, with results indicating reduced cytokine production and improved disease outcomes.

The synthesis of 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile has also been optimized in recent studies, with researchers developing more efficient and scalable routes. These advancements are critical for ensuring the compound's availability for further preclinical and clinical testing. Notably, the use of green chemistry principles has been incorporated into the synthesis process, minimizing environmental impact while maintaining high yields and purity.

Despite these promising findings, challenges remain in the development of 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles.

In conclusion, 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutane-1-carbonitrile (CAS: 2229096-65-3) represents a promising candidate for further investigation in drug discovery. Its unique structural properties and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential in the clinic.